
Dissolving ENMD-1068 Hydrochloride for
Preclinical Research: An Application Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of ENMD-
1068 hydrochloride, a selective antagonist of Protease-Activated Receptor 2 (PAR2), for use

in both in vitro and in vivo experimental settings. Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Introduction to ENMD-1068 Hydrochloride
ENMD-1068 hydrochloride is a small molecule inhibitor of PAR2, a G protein-coupled receptor

implicated in various physiological and pathological processes, including inflammation, pain,

and fibrosis. Its mechanism of action involves the modulation of the TGF-β1/Smad signaling

pathway. Due to its therapeutic potential, ENMD-1068 is a compound of interest in preclinical

studies related to conditions such as liver fibrosis and endometriosis.

Solubility of ENMD-1068 Hydrochloride
The solubility of ENMD-1068 hydrochloride varies across different solvents. The following

table summarizes the available quantitative data. It is recommended to use freshly opened,
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anhydrous solvents, as the hygroscopic nature of some solvents like DMSO can significantly

impact solubility.

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) 200 mg/mL (625.25 mM)
Ultrasonic assistance is

recommended.

Water 100 mg/mL (312.63 mM)
Ultrasonic assistance is

recommended.

Phosphate-Buffered Saline

(PBS)
100 mg/mL (312.63 mM)

Prepare fresh and use

promptly.

Note: For all preparations, if precipitation or phase separation occurs, gentle heating and/or

sonication can be used to aid dissolution.

Experimental Protocols
Preparation of Stock Solutions
For consistency and to avoid repeated freeze-thaw cycles, it is advisable to prepare

concentrated stock solutions, aliquot them, and store them under appropriate conditions.

Protocol for 50 mg/mL DMSO Stock Solution:

Weigh the desired amount of ENMD-1068 hydrochloride powder in a sterile conical tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 50

mg/mL.

Vortex the solution thoroughly.

If necessary, sonicate the solution in a water bath until the compound is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month. It is

recommended to store under nitrogen.
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Stock Solution Preparation

Weigh ENMD-1068 HCl

Add Anhydrous DMSO
(to 50 mg/mL)

Vortex & Sonicate
(if needed)

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing ENMD-1068 hydrochloride stock solution.

Preparation of Working Solutions for In Vitro (Cell-
Based) Assays
Working solutions for cell culture experiments should be prepared fresh from the stock solution

for each experiment.

Protocol for Diluting in Cell Culture Medium:

Thaw a single-use aliquot of the DMSO stock solution at room temperature.
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Calculate the volume of the stock solution required to achieve the desired final concentration

in your cell culture medium.

It is recommended to perform serial dilutions in the cell culture medium to reach the final

concentration. This minimizes the risk of precipitation.

For example, to prepare a 10 µM working solution in 10 mL of medium from a 50 mg/mL

stock (Molecular Weight: 319.87 g/mol ), a multi-step dilution is advisable.

Add the final diluted solution to your cell culture plates.

Important: Ensure the final concentration of DMSO in the cell culture medium is not toxic to

the cells (typically ≤ 0.1%). Include a vehicle control (medium with the same final

concentration of DMSO) in your experimental design.

In Vitro Working Solution Preparation

Thaw DMSO Stock Aliquot

Calculate Required Volume

Prepare Vehicle Control
(Medium + DMSO)

Serially Dilute in
Cell Culture Medium

Add to Cell Culture

Click to download full resolution via product page

Workflow for preparing in vitro working solutions.
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Preparation of Formulations for In Vivo Administration
For animal studies, ENMD-1068 hydrochloride can be formulated for intraperitoneal (i.p.) or

oral administration. The following are example protocols; the choice of formulation will depend

on the experimental design and animal model. It is recommended to prepare these

formulations fresh on the day of use.

Protocol 1: Suspended Solution for Intraperitoneal or Oral Administration (5 mg/mL)

This protocol yields a 5 mg/mL suspended solution. For a 1 mL final volume:

To 400 µL of PEG300, add 100 µL of a 50 mg/mL ENMD-1068 hydrochloride DMSO stock

solution. Mix thoroughly.

Add 50 µL of Tween-80 and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

Protocol 2: Clear Solution for Intraperitoneal Administration (≥ 5 mg/mL)

This protocol yields a clear solution of at least 5 mg/mL. For a 1 mL final volume:

To 900 µL of a 20% SBE-β-CD in saline solution, add 100 µL of a 50 mg/mL ENMD-1068
hydrochloride DMSO stock solution.

Mix thoroughly until the solution is clear.

Protocol 3: Corn Oil-Based Formulation (≥ 5 mg/mL)

This protocol is suitable for longer dosing periods. For a 1 mL final volume:

To 900 µL of corn oil, add 100 µL of a 50 mg/mL ENMD-1068 hydrochloride DMSO stock

solution.

Mix thoroughly until uniform.
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Mechanism of Action: PAR2 and TGF-β1/Smad
Signaling
ENMD-1068 hydrochloride acts as a selective antagonist of Protease-Activated Receptor 2

(PAR2). In the context of fibrosis, activation of PAR2 can contribute to the upregulation of

profibrotic factors. ENMD-1068 has been shown to inhibit the TGF-β1/Smad signaling pathway,

which is a critical pathway in the pathogenesis of fibrosis. By blocking this pathway, ENMD-

1068 can reduce the activation of hepatic stellate cells and subsequent collagen deposition.

Signaling Pathway

TGF-β1 Smad2/3
Phosphorylation

PAR2

Hepatic Stellate
Cell Activation

ENMD-1068 HCl

Collagen Expression

Click to download full resolution via product page

Inhibitory action of ENMD-1068 HCl on the PAR2 and TGF-β1/Smad pathway.

Stability and Storage
Proper storage of ENMD-1068 hydrochloride and its solutions is critical to maintain its activity.

Solid Compound: Store at 4°C under nitrogen.

Stock Solutions (in DMSO): Aliquot and store at -80°C for up to 6 months or -20°C for up to 1

month. Storage under nitrogen is recommended. Avoid repeated freeze-thaw cycles.

Aqueous Working Solutions: It is strongly recommended to prepare aqueous working

solutions fresh for each experiment and use them promptly. If a water-based stock solution is

prepared, it should be filter-sterilized using a 0.22 µm filter before use.

Safety Precautions
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ENMD-1068 hydrochloride is for research use only. Standard laboratory safety practices

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the powder

in a chemical fume hood to avoid inhalation. Refer to the Material Safety Data Sheet (MSDS)

for comprehensive safety information.

To cite this document: BenchChem. [Dissolving ENMD-1068 Hydrochloride for Preclinical
Research: An Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824553/docs#dissolving-enmd-1068-
hydrochloride-for-preclinical-research-an-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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